Cas no 889676-34-0 (1-BOC-6-cyanoindole)

1-BOC-6-cyanoindole Properties

Names and Identifiers

• tert-Butyl 6-cyano-1H-indole-1-carboxylate
• 1-BOC-6-cyanoindole
• 1H-Indole-1-carboxylicacid, 6-cyano-, 1,1-dimethylethyl ester
• tert-butyl 6-cyanoindole-1-carboxylate
• 1-(tert-butoxycarbonyl)-1H-indole-6-carbonitrile
• 6-Cyano-indole-1-carboxylic acid tert-butyl ester
• DTXSID50649564
• AS-43905
• 6-Cyano-1H-indole, N-BOC protected
• 6-CYANO-1H-INDOLE,N-BOCPROTECTED98
• 1H-Indole-1-carboxylicacid,6-cyano-,1,1-dimethylethyl ester
• C14H14N2O2
• A843014
• 889676-34-0
• FT-0659865
• MFCD08436020
• AKOS015837014
• SCHEMBL3008246
• 6-CYANO-1H-INDOLE, N-BOC PROTECTED 98
• DB-078261
• +Expand

• MDL： MFCD08436020
• InChIKey： DCIWEPSVBLICSS-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14N2O2/c1-14(2,3)18-13(17)16-7-6-11-5-4-10(9-15)8-12(11)16/h4-8H,1-3H3
• SMILES： CC(C)(C)OC(=O)N1C=CC2=C1C=C(C=C2)C#N

Computed Properties

• Exact Mass: 242.105528g/mol
• Surface Charge: 0
• XLogP3: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 242.105528g/mol
• Monoisotopic Mass: 242.105528g/mol
• Topological Polar Surface Area: 55Ų
• Heavy Atom Count: 18
• Complexity: 377
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.29618
• PSA: 55.02000
• Refractive Index: 1.564
• Boiling Point: 386.4°C at 760 mmHg
• Melting Point: 124-126
• Flash Point: 187.5°C
• Density: 1.12

1-BOC-6-cyanoindole Security Information

• Dangerous goods sign： Xi
• Hazard Statement： Irritant/Keep Cold
• Storage Condition：Keep cold

1-BOC-6-cyanoindole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%